Cas no 2171427-49-7 ((2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2171427-49-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5874965
• PubChem ID: 165803131
• Update Time: 2025-06-21

(2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• (2S)-3-cyclopropyl-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• EN300-1480130
• 2171427-49-7

• Inchi： 1S/C27H32N2O5/c1-2-17(14-25(30)29-24(26(31)32)13-18-11-12-18)15-28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,2,11-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,24-/m0/s1
• InChI Key： YWVPJTSBXAYSJS-UCSBTNPJSA-N
• SMILES： OC([C@H](CC1CC1)NC(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

(2S)-3-Cyclopropyl-2-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic Acid

The compound with CAS No. 2171427-49-7, named (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an S-configuration at the second carbon atom of the propanoic acid backbone.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, leveraging cutting-edge methodologies such as stereoselective synthesis and peptide coupling techniques. The presence of the Fmoc group underscores its utility in peptide synthesis, where it serves as a robust protecting group for amino functionalities. This feature makes the compound particularly valuable in the development of bioactive peptides and proteins with defined stereochemistry.

Structurally, the molecule comprises a cyclopropyl ring fused to a propanoic acid moiety, which is further substituted with an N-Fmoc protected amino acid derivative. The stereochemistry at the second carbon atom (S-configuration) is critical for determining the molecule's biological activity and selectivity. Such stereochemical precision is often required in drug discovery to ensure optimal pharmacokinetic profiles and minimal off-target effects.

Research into compounds like this has been significantly influenced by advancements in computational chemistry and high-throughput screening techniques. These tools allow scientists to predict and optimize the biological activity of such molecules before they are synthesized in the lab. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain therapeutic targets, such as G-protein coupled receptors (GPCRs) and kinases, making it a promising candidate for drug development.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool in academic research. Its structure provides insights into the relationship between molecular architecture and biological function, contributing to our understanding of protein-ligand interactions at a fundamental level.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitutions, peptide bond formation, and stereoselective reactions. The use of protecting groups like Fmoc ensures that sensitive functional groups remain intact during the synthesis process while enabling precise control over reactivity.

Furthermore, recent studies have explored the use of similar compounds in vaccine development and immunotherapy. The ability to modulate immune responses through carefully designed peptide sequences has opened new avenues for treating infectious diseases and cancer.

In conclusion, (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid represents a prime example of how modern chemical synthesis and computational tools are driving innovation in drug discovery and biotechnology. Its unique structure, combined with its potential biological activity, positions it as a key player in future research efforts aimed at developing novel therapeutic agents.